2,6-Dimethylheptanoic acid
2,6-Dimethylheptanoic acid
2,6-dimethylheptanoic acid is a methyl-branched chain fatty acid that is heptanoic acid substituted by a methyl group at positions 2 and 6. It has a role as a bacterial xenobiotic metabolite. It is a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of a 2,6-dimethylheptanoate.
Brand Name:
Vulcanchem
CAS No.:
60148-94-9
VCID:
VC21253892
InChI:
InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
SMILES:
CC(C)CCCC(C)C(=O)O
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
2,6-Dimethylheptanoic acid
CAS No.: 60148-94-9
Cat. No.: VC21253892
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-dimethylheptanoic acid is a methyl-branched chain fatty acid that is heptanoic acid substituted by a methyl group at positions 2 and 6. It has a role as a bacterial xenobiotic metabolite. It is a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of a 2,6-dimethylheptanoate. |
|---|---|
| CAS No. | 60148-94-9 |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | 2,6-dimethylheptanoic acid |
| Standard InChI | InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11) |
| Standard InChI Key | MDAPKSVKYITQHQ-UHFFFAOYSA-N |
| SMILES | CC(C)CCCC(C)C(=O)O |
| Canonical SMILES | CC(C)CCCC(C)C(=O)O |
| Appearance | Unit:50 mgSolvent:nonePurity:98+%Physical liquid |
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